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Compound of Interest

Compound Name:
Methyl 3-bromocyclobutane-1-

carboxylate

CAS No.: 1638771-96-6

Cat. No.: B3419975

Get Quote

In the landscape of contemporary drug discovery and materials science, the pursuit of novel

molecular architectures that confer unique three-dimensional properties is paramount. Among

these, strained carbocyclic systems, particularly the cyclobutane motif, have emerged as

powerful tools for medicinal chemists.[1] Methyl 3-bromocyclobutane-1-carboxylate (CAS

No: 4935-00-6) represents a key building block in this class. It is a bifunctional molecule

featuring a reactive bromine atom and a versatile methyl ester, both anchored to a compact,

puckered cyclobutane ring.

This guide provides an in-depth technical overview for researchers, scientists, and drug

development professionals. It moves beyond a simple recitation of data to offer field-proven

insights into the compound's properties, reactivity, synthesis, and strategic applications,

grounded in established scientific principles. We will explore the causality behind its chemical

behavior and provide a framework for its effective utilization in research and development

programs.
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Part 1: Core Physicochemical and Spectroscopic
Profile
A thorough understanding of a reagent's physical and chemical properties is the foundation of

its successful application. The data presented below has been consolidated from multiple

sources to provide a reliable reference.

Physicochemical Properties
Methyl 3-bromocyclobutane-1-carboxylate is typically supplied as a mixture of cis and trans

isomers.[2] The presence of these stereoisomers is a critical consideration for subsequent

synthetic steps and final product characterization. It appears as a colorless to light yellow liquid

under standard conditions.[2][3][4]

Property Value Source(s)

CAS Number 4935-00-6 [2][3][4][5][6]

Molecular Formula C₆H₉BrO₂ [3][5][7][8]

Molecular Weight 193.04 g/mol [3][4][5][8]

Appearance Colorless to Light Yellow Liquid [2][3][4]

Predicted Density 1.570 ± 0.06 g/cm³ [4]

Specific Gravity (20/20) 1.48

Predicted Boiling Point
193.8 ± 33.0 °C (at 760

mmHg)
[4]

Flash Point 71 °C

Purity (Typical) >98.0% (GC, total of isomers) [2]

Storage Conditions

Sealed in a dry, well-ventilated

place. Refrigerated (0-10°C).

[4] Heat sensitive.

Stereochemistry: The cis/trans Isomer Landscape
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The substitution pattern on the cyclobutane ring gives rise to cis and trans diastereomers. The

relative orientation of the bromo and carboxylate groups significantly influences the molecule's

shape, dipole moment, and reactivity. For applications where specific three-dimensional

orientations are required to fit into a protein's active site, separation of these isomers or

stereoselective synthesis may be necessary. Commercially available products are often sold as

a mixture, and researchers should confirm the isomeric ratio via techniques like GC or NMR

before use.

Spectroscopic Signature for Structural Verification
Confirming the identity and purity of Methyl 3-bromocyclobutane-1-carboxylate is a self-

validating step in any experimental workflow. The following are the expected spectroscopic

characteristics:

¹H NMR: The proton NMR spectrum is expected to be complex due to the puckered nature of

the cyclobutane ring and the presence of cis/trans isomers. Key signals would include:

A singlet for the methyl ester protons (-OCH₃) around 3.7 ppm.

Multiplets for the methine protons (CH-Br and CH-CO₂Me) in the 3.0-4.5 ppm range. The

proton alpha to the bromine will be significantly downfield.

Multiplets for the methylene protons (-CH₂-) of the cyclobutane ring, likely between 2.0-3.0

ppm.

¹³C NMR: The carbon spectrum will show distinct signals for each carbon environment:

The carbonyl carbon (-C=O) of the ester at ~170-175 ppm.

The methoxy carbon (-OCH₃) around 52 ppm.

The carbon bearing the bromine (C-Br) at ~40-50 ppm.

The methine carbon bearing the ester group (C-CO₂Me).

The methylene carbons of the ring.
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Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for

bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The molecular ion peaks [M]⁺ and

[M+2]⁺ would be expected at m/z 192 and 194, respectively.

Infrared (IR) Spectroscopy: A strong absorption band around 1730-1750 cm⁻¹ is indicative of

the ester carbonyl (C=O) stretch. C-H stretching and bending vibrations for the aliphatic ring

and methyl group will also be present.

Part 2: Chemical Reactivity and Synthetic Strategy
From a synthetic chemist's perspective, Methyl 3-bromocyclobutane-1-carboxylate is a

versatile intermediate. Its reactivity is dominated by the chemistry of the carbon-bromine bond,

influenced by the strained four-membered ring.

Core Reactivity Pathways
The primary utility of this molecule stems from the C-Br bond, which allows for two major

transformation types: nucleophilic substitution and elimination. The choice of reagents and

conditions dictates the outcome.

Reactivity Pathways

Potential Products

Methyl 3-bromocyclobutane-1-carboxylate

Substitution Product
(e.g., Azide, Amine, Ether)

  Nucleophilic
  Substitution (Sₙ2)

  Reagent: Nu⁻

Elimination Product
(Methyl cyclobut-2-ene-1-carboxylate)

  Elimination (E2)
  Reagent: Strong, non-nucleophilic base

Click to download full resolution via product page

Caption: Primary reaction pathways for Methyl 3-bromocyclobutane-1-carboxylate.
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Nucleophilic Substitution: The bromine atom serves as an excellent leaving group. This

allows for the introduction of a wide variety of nucleophiles (e.g., amines, azides, thiols,

cyanides) via an Sₙ2 mechanism. This is the most common application, enabling the

construction of more complex molecules. The strained nature of the ring can influence

reaction rates compared to acyclic analogues.

Elimination: In the presence of a strong, non-nucleophilic base (e.g., DBU, t-BuOK), an E2

elimination can occur to form the corresponding cyclobutene derivative. This pathway is

useful for creating unsaturated four-membered rings.

Representative Synthetic Protocol: Bromination of a
Hydroxy Ester
A common and reliable method to synthesize the title compound is via the bromination of a

precursor alcohol, Methyl 3-hydroxycyclobutanecarboxylate. This multi-step approach, often

starting from 3-oxocyclobutanecarboxylic acid, is a staple in synthetic labs.[8]

Workflow: From Ketone to Bromoester

Methyl 3-oxocyclobutanecarboxylate Methyl 3-hydroxycyclobutanecarboxylate

  Reduction
  (e.g., NaBH₄, MeOH)

  Conditions: 0 °C Methyl 3-bromocyclobutane-1-carboxylate

  Bromination
  (e.g., PPh₃, CBr₄)

  Conditions: 0 °C to RT

Click to download full resolution via product page

Caption: A typical synthetic workflow to produce the target compound.

Step-by-Step Methodology:

Reduction of the Ketone:

Dissolve Methyl 3-oxocyclobutanecarboxylate in a suitable solvent like methanol (MeOH)

in a round-bottom flask equipped with a magnetic stirrer.

Cool the solution to 0 °C in an ice bath. An inert atmosphere (e.g., nitrogen or argon) is

recommended to prevent side reactions.
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Slowly add sodium borohydride (NaBH₄) portion-wise, monitoring for gas evolution. The

borohydride serves as the reducing agent, converting the ketone to a secondary alcohol.

Stir the reaction for 30-60 minutes at 0 °C, or until TLC/GC-MS analysis indicates

complete consumption of the starting material.

Quench the reaction carefully with a weak acid (e.g., saturated NH₄Cl solution) and extract

the product with an organic solvent like ethyl acetate.

Dry the organic layer (e.g., over MgSO₄), filter, and concentrate under reduced pressure to

yield Methyl 3-hydroxycyclobutanecarboxylate.

Bromination of the Alcohol (Appel Reaction):

Causality Note: This step converts the hydroxyl group, a poor leaving group, into a

bromide, an excellent leaving group, via a phosphonium intermediate.

In a separate flask under an inert atmosphere, dissolve the crude alcohol from the

previous step and triphenylphosphine (PPh₃) in a dry, aprotic solvent like tetrahydrofuran

(THF).

Cool the mixture to 0 °C.

Add carbon tetrabromide (CBr₄) portion-wise. This generates the reactive brominating

species in situ.

Allow the reaction to warm to room temperature and stir for several hours (typically 12-

48h) until the reaction is complete by TLC/GC-MS.

Concentrate the reaction mixture and purify the crude product via column chromatography

on silica gel to isolate the final product, Methyl 3-bromocyclobutane-1-carboxylate.

Part 3: Applications in Drug Discovery and
Medicinal Chemistry
The true value of Methyl 3-bromocyclobutane-1-carboxylate lies in its role as a strategic

building block. The cyclobutane ring is not merely a passive spacer; it actively imparts desirable
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properties to drug candidates.[1]

Scaffold Hopping and Bioisosterism: The cyclobutane ring can serve as a bioisostere for

other groups, such as phenyl rings or larger cyclic systems. This allows chemists to "hop"

from a known chemical scaffold to a novel one, potentially escaping patent limitations or

improving properties like solubility.

Improving Metabolic Stability: Aromatic rings are often sites of metabolic oxidation by

cytochrome P450 enzymes. Replacing a phenyl ring with a saturated cyclobutane ring can

block this metabolic pathway, increasing the drug's half-life and bioavailability.[1]

Conformational Restriction and 3D Shape: Unlike flexible alkyl chains, the puckered

cyclobutane ring locks substituents into well-defined spatial orientations. This conformational

rigidity can enhance binding affinity to a biological target by reducing the entropic penalty of

binding. This allows for precise positioning of key pharmacophoric groups.[1]

Vectorial Exit: The defined substitution patterns on the cyclobutane ring allow chemists to

project functional groups into specific regions of a protein's binding pocket, optimizing

interactions and filling hydrophobic pockets.

Part 4: Safety, Handling, and Storage
As with any reactive chemical, adherence to proper safety protocols is non-negotiable. The

following information is synthesized from available Safety Data Sheets (SDS).[2][5][9]
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Hazard Information Details Source(s)

GHS Pictogram(s) Warning

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

[10]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[10]

Handling Recommendations:

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear standard PPE, including a lab coat, nitrile gloves, and chemical safety goggles.

In case of Contact: If skin contact occurs, wash off with soap and plenty of water.[5] In case

of eye contact, rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[5]

Fire Safety: The compound is a combustible liquid.[2] Keep away from heat, sparks, and

open flames.[2][9] Use carbon dioxide, dry chemical, or alcohol-resistant foam for

extinguishing.[5][9]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9] It is

noted to be heat sensitive.

Conclusion
Methyl 3-bromocyclobutane-1-carboxylate is more than a simple halogenated ester; it is a

sophisticated chemical tool that provides access to the valuable cyclobutane scaffold. Its well-

defined reactivity, combined with the unique stereochemical and metabolic advantages

conferred by the four-membered ring, makes it an indispensable building block for the modern

medicinal chemist. By understanding its core properties, reactivity, and safe handling

procedures as outlined in this guide, researchers can confidently and effectively leverage this

compound to advance their scientific objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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